Cas no 1044047-57-5 (2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one)

• Product Name: 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one
• CAS No: 1044047-57-5
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 5250110
• Update Time: 2025-06-13

2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3-METHYLPHENYL)SULFANYL]CYCLOHEXAN-1-ONE
• Cyclohexanone, 2-[(3-methylphenyl)thio]-
• 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one

• Inchi： 1S/C13H16OS/c1-10-5-4-6-11(9-10)15-13-8-3-2-7-12(13)14/h4-6,9,13H,2-3,7-8H2,1H3
• InChI Key： QRCVHGZVZNEHOX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)C1C(CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one

Latest Research Insights on 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one (CAS: 1044047-57-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one (CAS: 1044047-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a cyclohexanone core with a 3-methylphenylsulfanyl substituent, has been explored for its ability to modulate various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

One of the most notable advancements is the compound's application in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one exhibit potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization.

Additionally, research has explored the compound's potential as a scaffold for designing neuroprotective agents. A preclinical study conducted by a team at the University of Cambridge revealed that certain analogs of 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one could mitigate oxidative stress and reduce neuronal apoptosis in models of Parkinson's disease. These findings suggest a promising avenue for developing therapeutics targeting neurodegenerative disorders.

From a synthetic chemistry perspective, recent work has focused on improving the efficiency and scalability of producing 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one. A 2024 paper in Organic Process Research & Development outlined a novel catalytic method that enhances yield and reduces waste, addressing previous challenges in large-scale synthesis. This advancement is critical for facilitating further pharmacological studies and potential commercialization.

In conclusion, 2-[(3-Methylphenyl)sulfanyl]cyclohexan-1-one (CAS: 1044047-57-5) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from kinase inhibition to neuroprotection, supported by robust preclinical data and innovative synthetic approaches. Future research should focus on advancing these findings into clinical trials and exploring additional therapeutic targets.